N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide

• Molecular Formula: C22H19FN2O2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide
• InChI: InChI=1S/C22H19FN2O2/c1-2-25(20-9-4-3-5-10-20)22(27)17-7-6-8-19(15-17)24-21(26)16-11-13-18(23)14-12-16/h3-15H,2H2,1H3,(H,24,26)
• InChI Key: ZBHZNDPWALUEQG-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F

Description

N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide, also known as FLB-457, is a chemical compound that has gained significant attention in the field of neuroscience research. It is a potent and selective dopamine D2-like receptor antagonist that has been used in various studies to investigate the role of dopamine in different physiological and pathological conditions.

Mechanism of Action

N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide is a selective antagonist of dopamine D2-like receptors, which are G protein-coupled receptors that are involved in the modulation of dopamine neurotransmission. By blocking the activity of these receptors, N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide reduces the effects of dopamine on postsynaptic neurons, leading to a decrease in dopamine signaling.
Biochemical and Physiological Effects:
N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of dopamine in the striatum, which is a key region of the brain involved in reward processing and motor control. N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide has also been shown to reduce the activity of dopamine neurons in the ventral tegmental area, which is another key region of the brain involved in reward processing and motivation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide in lab experiments is its high selectivity for dopamine D2-like receptors, which allows for precise manipulation of dopamine signaling. However, one of the limitations of using N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide is its relatively low potency, which requires higher concentrations for effective blockade of dopamine receptors.

Future Directions

There are several future directions for research on N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide. One area of interest is the role of dopamine in the development of psychiatric disorders such as schizophrenia and addiction. N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide could be used to investigate the underlying mechanisms of these disorders and to develop new treatments. Another area of interest is the role of dopamine in social behavior and cognition. N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide could be used to investigate the neural circuits underlying social behavior and to develop new treatments for social deficits in psychiatric disorders. Finally, N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide could be used in combination with other drugs to investigate the interactions between different neurotransmitter systems and to develop new treatments for complex psychiatric disorders.

Synthesis Methods

The synthesis of N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide involves the reaction of N-ethyl-3-aminobenzamide with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified using chromatography techniques. The yield of the synthesis is typically around 50%.

Scientific Research Applications

N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide has been used in various scientific research applications to investigate the role of dopamine in different physiological and pathological conditions. It has been shown to be effective in animal models of schizophrenia, Parkinson's disease, and drug addiction. N-ethyl-3-[(4-fluorobenzoyl)amino]-N-phenylbenzamide has also been used in studies to investigate the role of dopamine in reward processing, motivation, and decision-making.